Cas no 1889997-74-3 (1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol)

• Product Name: 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol
• CAS No: 1889997-74-3
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 6793981
• PubChem ID: 76833904
• Update Time: 2025-10-28

1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• MFCD31707319
• 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol
• ZWRCZWCJRADJHM-UHFFFAOYSA-N
• 1889997-74-3
• 1-[2-bromo-3-(trifluoromethyl)phenyl]ethanol

• Inchi： 1S/C9H8BrF3O/c1-5(14)6-3-2-4-7(8(6)10)9(11,12)13/h2-5,14H,1H3
• InChI Key： ZWRCZWCJRADJHM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=CC=1C(C)O

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol

Recent Advances in the Study of 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol (CAS: 1889997-74-3)

The compound 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol (CAS: 1889997-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo- and trifluoromethyl-substituted phenyl ring, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The unique electronic and steric properties imparted by the trifluoromethyl group make this compound a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that this compound could be efficiently converted into key intermediates for BTK inhibitors, which are promising candidates for treating autoimmune diseases and certain cancers. The study highlighted the compound's high reactivity and selectivity, making it a preferred choice for modular synthetic approaches.

In addition to its utility in kinase inhibitor development, recent research has also explored the antiviral potential of derivatives of 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol. A preprint article on bioRxiv (2024) reported that fluorinated analogs of this compound exhibited potent inhibitory activity against the SARS-CoV-2 main protease (M^pro). Molecular docking studies revealed that the trifluoromethyl group enhances binding affinity to the protease's active site, suggesting a potential pathway for developing broad-spectrum antiviral drugs.

Another notable advancement involves the use of 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol in photoredox catalysis. A 2024 paper in ACS Catalysis detailed a novel method for C-C bond formation using this compound as a radical precursor under visible light irradiation. This approach offers a sustainable and efficient route to complex molecular architectures, with potential applications in the synthesis of natural products and pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol. Recent patents (e.g., WO2023124567) have addressed these issues by proposing optimized synthetic protocols that improve yield and reduce byproduct formation. These advancements are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 1-(2-Bromo-3-(trifluoromethyl)phenyl)ethanol (CAS: 1889997-74-3) represents a highly versatile building block in modern drug discovery and synthetic chemistry. Its applications span from kinase inhibitor development to antiviral research and photoredox catalysis, underscoring its importance in the field. Future research should focus on expanding its utility and addressing remaining synthetic challenges to fully realize its potential.